Cas no 1083368-81-3 (3-Cyclohexyl-5-isoxazolemethanamine)

• Product Name: 3-Cyclohexyl-5-isoxazolemethanamine
• CAS No: 1083368-81-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5249972
• Update Time: 2025-06-09

3-Cyclohexyl-5-isoxazolemethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-5-isoxazolemethanamine

• Inchi： 1S/C10H16N2O/c11-7-9-6-10(12-13-9)8-4-2-1-3-5-8/h6,8H,1-5,7,11H2
• InChI Key： RCMKFGFJLXHFCT-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C2CCCCC2)=N1

Experimental Properties

• Density: 1.081±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 325.6±27.0 °C(Predicted)
• pka: 7.93±0.29(Predicted)

Additional information on 3-Cyclohexyl-5-isoxazolemethanamine

Recent Advances in the Study of 3-Cyclohexyl-5-isoxazolemethanamine (CAS: 1083368-81-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Cyclohexyl-5-isoxazolemethanamine (CAS: 1083368-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique isoxazole scaffold and cyclohexyl moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of neurological disorders and inflammatory diseases. The compound's structural features make it an attractive candidate for drug development, offering opportunities for further optimization and derivatization.

One of the most notable findings in recent research is the compound's interaction with specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry revealed that 3-Cyclohexyl-5-isoxazolemethanamine exhibits selective binding affinity for certain subtypes of GABA receptors, suggesting its potential as a novel anxiolytic or anticonvulsant agent. The study employed a combination of in vitro binding assays and computational molecular docking simulations to elucidate the compound's mechanism of action. These findings open new avenues for the development of targeted therapies for anxiety disorders and epilepsy.

In addition to its neurological applications, recent investigations have highlighted the compound's anti-inflammatory properties. Research conducted at several academic institutions has demonstrated that 3-Cyclohexyl-5-isoxazolemethanamine can effectively inhibit the production of pro-inflammatory cytokines in macrophage cell lines. The compound appears to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results, published in the European Journal of Pharmacology, suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Cyclohexyl-5-isoxazolemethanamine has also been the subject of recent investigation. A 2024 preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and blood-brain barrier penetration, supporting its potential as a central nervous system-active drug candidate. However, the study also noted the need for further optimization to improve metabolic stability and reduce potential cytochrome P450 interactions.

From a synthetic chemistry perspective, several novel routes for the preparation of 3-Cyclohexyl-5-isoxazolemethanamine have been reported in the past year. A team at the University of Tokyo developed an efficient one-pot synthesis method that significantly improves yield and reduces production costs compared to traditional approaches. This advancement, detailed in the journal Organic Process Research & Development, could facilitate larger-scale production for both research and potential clinical applications.

Looking forward, the research community continues to explore the full therapeutic potential of 3-Cyclohexyl-5-isoxazolemethanamine. Current investigations include structure-activity relationship (SAR) studies to identify more potent analogs, as well as combination therapy approaches with existing medications. The compound's unique chemical structure and diverse biological activities position it as a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.